![molecular formula C18H22N6O2S2 B1198841 2-[(1-cyclohexyl-5-tetrazolyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide](/img/structure/B1198841.png)
2-[(1-cyclohexyl-5-tetrazolyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
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Overview
Description
2-[(1-cyclohexyl-5-tetrazolyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide is a member of benzothiazoles.
Scientific Research Applications
Analgesic Activity
Research has shown that certain acetamide derivatives, which include compounds similar to 2-[(1-cyclohexyl-5-tetrazolyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide, possess potential analgesic properties. These compounds have been tested for their ability to reduce pain responses in various models, indicating their potential in pain management applications (Kaplancıklı et al., 2012).
Antimicrobial and Antiviral Properties
Another significant application is in the area of antimicrobial and antiviral activities. Studies have demonstrated that benzothiazole derivatives, closely related to the compound , show promising activities against various pathogens, including bacteria and viruses. This suggests their potential use in developing new antimicrobial and antiviral agents (Tang et al., 2019).
Antitumor Activity
There is also evidence of antitumor activities associated with benzothiazole derivatives. Research indicates that certain compounds within this class can exhibit considerable anticancer activity against various cancer cell lines, making them potential candidates for cancer treatment (Yurttaş et al., 2015).
Metabolic Stability in Drug Development
Furthermore, these compounds have been investigated for their role in enhancing metabolic stability in drug development. Modifications in the benzothiazole ring, a core component of this compound, have shown to improve metabolic stability, which is crucial for the development of effective pharmaceuticals (Stec et al., 2011).
Properties
Molecular Formula |
C18H22N6O2S2 |
---|---|
Molecular Weight |
418.5 g/mol |
IUPAC Name |
2-(1-cyclohexyltetrazol-5-yl)sulfanyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide |
InChI |
InChI=1S/C18H22N6O2S2/c1-2-26-13-8-9-14-15(10-13)28-17(19-14)20-16(25)11-27-18-21-22-23-24(18)12-6-4-3-5-7-12/h8-10,12H,2-7,11H2,1H3,(H,19,20,25) |
InChI Key |
MTAVMRDIGKGDCV-UHFFFAOYSA-N |
SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=NN3C4CCCCC4 |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=NN3C4CCCCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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